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Compound of Interest

Compound Name: N-Methylacetamide-d7

Cat. No.: B1611707

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on N-Methylacetamide-d7 (NMA-d7),
a deuterated analog of N-Methylacetamide (NMA). This document is intended for researchers,
scientists, and drug development professionals who utilize stable isotope-labeled compounds
in their experimental workflows.

Core Compound Information

N-Methylacetamide-d7 is a stable isotope-labeled version of N-Methylacetamide, where seven
hydrogen atoms have been replaced by deuterium. This isotopic substitution makes it an ideal
internal standard for quantitative analysis, particularly in mass spectrometry-based
applications, as it is chemically identical to the endogenous compound but mass-shifted.[1]

Physicochemical Properties

The following table summarizes the key physicochemical properties of N-Methylacetamide-d7.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1611707?utm_src=pdf-interest
https://www.benchchem.com/product/b1611707?utm_src=pdf-body
https://www.benchchem.com/product/b1611707?utm_src=pdf-body
https://www.scbt.com/p/n-methylacetamide-d7-3669-74-7
https://www.benchchem.com/product/b1611707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 3669-74-7 [1]

Molecular Formula CsD7NO

Linear Formula CDsCOND(CDs)

Molecular Weight 80.14 g/mol

Appearance Colorless liquid or solid

Melting Point 26-28 °C (lit.)

Boiling Point 204-206 °C (lit.)

Density 1.05 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.429 (lit.)

108.3 °C (226.9 °F) - closed

cup

Flash Point

: | : icl

Specification Value Reference(s)
Isotopic Purity 98 atom % D

Chemical Purity 99% (CP)

Mass Shift M+7

Safety and Handling

N-Methylacetamide-d7 is classified as a reproductive toxin (Category 1B) and requires careful
handling in a controlled laboratory environment.
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Hazard Information Details Reference(s)
GHS Pictogram GHSO08 (Health Hazard)
Signal Word Danger

H360D: May damage the

unborn child.

Hazard Statement

P201, P202, P280, P308 +

Precautionary Statements
P313, P405, P501

6.1C: Combustible, acute toxic

Cat. 3/ toxic compounds or
Storage Class )

compounds which cause

chronic effects

Handling Recommendations: Use personal protective equipment (PPE), including gloves, lab
coat, and safety glasses. Work in a well-ventilated area or under a fume hood. Avoid inhalation
of vapor and direct contact with skin and eyes.

Experimental Applications and Protocols

The primary application of N-Methylacetamide-d7 is as an internal standard for the
quantification of N-Methylacetamide in biological matrices using isotope dilution mass
spectrometry (IDMS). N-Methylacetamide is a known metabolite of the widely used solvent
N,N-Dimethylacetamide (DMAC).

General Workflow for Quantification of N-
Methylacetamide in Urine

The following diagram illustrates a typical workflow for the analysis of N-Methylacetamide in
urine samples using NMA-d7 as an internal standard.
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Workflow for NMA Quantification in Urine
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Workflow for NMA Quantification in Urine
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Detailed Experimental Protocol: Quantification of NMA
in Urine by LC-MS/MS

This protocol is a representative method for the use of NMA-d7 as an internal standard.
1. Materials and Reagents:

* N-Methylacetamide (NMA) standard

* N-Methylacetamide-d7 (NMA-d7) internal standard

o Acetonitrile (ACN), LC-MS grade

e Methanol (MeOH), LC-MS grade

e Formic acid (FA), LC-MS grade

o Ultrapure water

¢ Urine samples

2. Preparation of Standard and Internal Standard Stock Solutions:

» NMA Stock Solution (1 mg/mL): Accurately weigh 10 mg of NMA and dissolve in 10 mL of
methanol.

e NMA-d7 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of NMA-d7
and dissolve in 10 mL of methanol.

e NMA-d7 Working Solution (10 pg/mL): Dilute the NMA-d7 stock solution 1:100 with 50%
methanol in water.

3. Preparation of Calibration Standards:

e Prepare a series of calibration standards by spiking known concentrations of NMA into a
control urine matrix.
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To 100 pL of control urine, add the appropriate volume of NMA working solution to achieve
final concentrations ranging from 1 ng/mL to 1000 ng/mL.

Add 10 pL of the NMA-d7 working solution (10 ug/mL) to each calibration standard.
. Sample Preparation:

To 100 pL of each urine sample, add 10 pL of the NMA-d7 working solution (10 pug/mL).

Add 400 L of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.
. LC-MS/MS Conditions:

LC System: UHPLC system

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 pm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to separate NMA from matrix components.

Flow Rate: 0.4 mL/min

Injection Volume: 5 pL

Mass Spectrometer: Triple quadrupole mass spectrometer

lonization Mode: Positive Electrospray lonization (ESI+)

MRM Transitions:
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o NMA: Precursor ion > Product ion (e.g., m/z 74 > 59)
o NMA-d7: Precursor ion > Product ion (e.g., m/z 81 > 63)
6. Data Analysis:
 Integrate the peak areas for both NMA and NMA-d7.
o Calculate the peak area ratio (NMA peak area / NMA-d7 peak area).

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

o Determine the concentration of NMA in the unknown samples by interpolating their peak
area ratios from the calibration curve.

Synthesis

While detailed synthesis protocols for N-Methylacetamide-d7 are proprietary to
manufacturers, the synthesis of deuterated amides generally involves the use of deuterated
starting materials. For NMA-d7, this could involve the reaction of a deuterated methylamine
with a deuterated acetyl source.

The following diagram illustrates a plausible synthetic relationship.

Plausible Synthetic Relationship for NMA-d7

Methylamine-d3 Acetic Acid-d4

Amidation Reaction /Amidation Reaction

N-Methylacetamide-d7
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Plausible Synthetic Relationship for NMA-d7

Spectroscopic Data

Actual spectroscopic data for N-Methylacetamide-d7 is typically provided with the product by
the supplier. Researchers should refer to the Certificate of Analysis for specific lot data. The
expected mass spectrum would show a molecular ion peak at m/z 81. The NMR spectrum
would be significantly different from the non-deuterated analog, with the absence of proton
signals corresponding to the methyl and amide protons.

This guide provides a comprehensive overview of the technical information for N-
Methylacetamide-d7. For specific applications and troubleshooting, it is recommended to
consult relevant scientific literature and the manufacturer's documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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